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Compound of Interest

Compound Name: 1,2-Bis(4-bromophenyl)hydrazine

Cat. No.: B3049190

Technical Support Center: 1,2-Bis(4-
bromophenyl)hydrazine

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the proper handling and storage of 1,2-Bis(4-
bromophenyl)hydrazine (CAS No. 19717-43-2). The information is compiled from available
safety data and supplier recommendations.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 1,2-Bis(4-bromophenyl)hydrazine?

Al: Proper storage is crucial to maintain the stability and integrity of 1,2-Bis(4-
bromophenyl)hydrazine. It is recommended to store the compound in a dark place, under an
inert atmosphere, and at a temperature of 2-8°C.[1] Some suppliers also recommend cold-
chain transportation to ensure the compound's stability upon arrival.[1]

Q2: The compound has changed color. Is it still usable?

A2: A change in color can indicate degradation of the compound. This may be caused by
exposure to light, oxygen, or temperatures outside the recommended range. If you observe a
color change, it is advisable to assess the purity of the compound before proceeding with your
experiment. Proper storage from the moment of receipt is the best way to prevent degradation.
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Q3: What personal protective equipment (PPE) should be worn when handling 1,2-Bis(4-
bromophenyl)hydrazine?

A3: While a specific Safety Data Sheet (SDS) with detailed handling procedures for this
compound is not readily available, standard laboratory safety protocols for handling potentially
hazardous chemicals should be strictly followed. This includes, at a minimum:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat should be worn.

Ventilation: Handle the compound in a well-ventilated area or a fume hood.
Q4: How should I handle the compound to minimize exposure and contamination?

A4: Handle 1,2-Bis(4-bromophenyl)hydrazine in a designated area, away from ignition
sources. Minimize the generation of dust. Keep the container tightly sealed when not in use.
After handling, wash hands thoroughly.

Q5: What should | do in case of a spill?

A5: In the event of a small spill, carefully sweep up the solid material, avoiding dust generation,
and place it in a sealed container for disposal. The area of the spill should then be cleaned with
an appropriate solvent and washed thoroughly. For larger spills, or if you are unsure how to
proceed, evacuate the area and consult your institution's environmental health and safety
(EHS) department.

Troubleshooting Guide
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Issue Potential Cause Recommended Action
Verify that the compound has
been consistently stored at 2-
) ) 8°C, in the dark, and under an
Unexpected experimental Compound degradation due to
) ) inert atmosphere. If storage
results or low yield improper storage.

conditions were not optimal,
consider using a fresh batch of

the compound.

Ensure the solvent is
appropriate for 1,2-Bis(4-
bromophenyl)hydrazine. If the

Presence of impurities from

Inconsistent solubility )
degradation.

compound has been stored
correctly and solubility issues
persist, it may be a sign of

degradation.

Visible changes in the solid

Always handle the compound
under an inert atmosphere if

possible and ensure the

Exposure to moisture or air.

(e.g., clumping, discoloration)

storage container is airtight. Do
not use if significant changes

in appearance are observed.

Physical and Chemical Properties

Property Value
CAS Number 19717-43-2
Molecular Formula C12H10Br2N:z

Molecular Weight 342.03 g/mol [1]
Appearance Solid
Melting Point 123.4-125.1 °C

Boiling Point (Predicted)

319.8+42.0°C
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Experimental Workflow: Handling and Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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